Cas no 21211-07-4 (Methyl 3-Chlorobenzobthiophene-2-carboxylate)

Methyl 3-Chlorobenzothiophene-2-carboxylate is a versatile heterocyclic compound featuring a benzothiophene core substituted with a chlorine atom at the 3-position and a methyl ester group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The chlorine substituent enhances electrophilic reactivity, enabling selective cross-coupling reactions, while the ester group offers flexibility for hydrolysis or reduction. Its stability under standard conditions ensures ease of handling and storage. The compound is commonly utilized in the development of biologically active molecules, leveraging its robust scaffold for constructing complex heterocyclic systems.
Methyl 3-Chlorobenzobthiophene-2-carboxylate structure
21211-07-4 structure
Product name:Methyl 3-Chlorobenzobthiophene-2-carboxylate
CAS No:21211-07-4
MF:C10H7ClO2S
MW:226.679380655289
MDL:MFCD00052503
CID:88249
PubChem ID:607073

Methyl 3-Chlorobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
    • Methylchlorobenzobthiophenecarboxylate
    • 3-Chlorobenzo[b]thiophene-2-carboxylic acid methyl ester
    • methyl 3-chloro-1-benzothiophene-2-carboxylate
    • 2-methoxycarbonyl-3-chlorobenzothiophene
    • SR-01000643400-1
    • EN300-15467
    • MFCD00052503
    • E83867
    • W-206606
    • Maybridge1_000462
    • A815201
    • methyl 3-chlorobenzothiophene-2-carboxylate
    • HMS542M22
    • SY062106
    • 21211-07-4
    • Methyl 3-chlorobenzo[b]thiophene-2-carboxylate, 97%
    • MS-0583
    • CCG-54294
    • AKOS000501211
    • BRD-K00030331-001-01-0
    • Benzo[b]thiophene-2-carboxylic acid, 3-chloro-, methyl ester
    • FT-0628550
    • Benzo[b]thiophene-2-carboxylic acid,3-chloro-,methylester
    • DTXSID90345790
    • Methyl 3-chloro-1-benzothiophene-2-carboxylate #
    • Z18785097
    • SCHEMBL4386528
    • CS-W013016
    • DB-045510
    • STK422120
    • Methyl 3-Chlorobenzobthiophene-2-carboxylate
    • MDL: MFCD00052503
    • Inchi: InChI=1S/C10H7ClO2S/c1-13-10(12)9-8(11)6-4-2-3-5-7(6)14-9/h2-5H,1H3
    • InChI Key: VAPMGETZRJYSLW-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(C2=C(C=CC=C2)S1)Cl
    • BRN: 1312686

Computed Properties

  • Exact Mass: 225.98600
  • Monoisotopic Mass: 225.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.391
  • Melting Point: 80-84 °C (lit.)
  • Boiling Point: 338.8 ºC at 760 mmHg
  • Flash Point: 158.7 ºC
  • Refractive Index: 1.646
  • PSA: 54.54000
  • LogP: 3.34130

Methyl 3-Chlorobenzobthiophene-2-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S22;S24/25
  • Risk Phrases:R36/37/38

Methyl 3-Chlorobenzobthiophene-2-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-Chlorobenzobthiophene-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
L10696-5g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate, 95%
21211-07-4 95%
5g
¥ 2884 2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M73800-10g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
21211-07-4 97%
10g
¥2908.0 2023-09-09
Ambeed
A790969-5g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
21211-07-4 97%
5g
$46.0 2025-02-21
Enamine
EN300-15467-10.0g
methyl 3-chloro-1-benzothiophene-2-carboxylate
21211-07-4 95.0%
10.0g
$69.0 2025-02-20
Chemenu
CM155829-10g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
21211-07-4 95%+
10g
$*** 2023-03-31
Chemenu
CM155829-5g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
21211-07-4 95%+
5g
$157 2021-06-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
J20_239251-1g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
21211-07-4
1g
¥528.0 2022-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1025760-10g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
21211-07-4 98%
10g
¥1688 2023-04-14
BAI LING WEI Technology Co., Ltd.
L10696-1g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate, 95%
21211-07-4 95%
1g
¥ 800 2022-09-01
Chemenu
CM155829-25g
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
21211-07-4 95%+
25g
$*** 2023-03-31

Methyl 3-Chlorobenzobthiophene-2-carboxylate Related Literature

Additional information on Methyl 3-Chlorobenzobthiophene-2-carboxylate

Comprehensive Overview of Methyl 3-Chlorobenzobthiophene-2-carboxylate (CAS No. 21211-07-4)

Methyl 3-Chlorobenzobthiophene-2-carboxylate (CAS No. 21211-07-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse biological activities and applications in material science. The presence of both a chloro substituent and a carboxylate ester group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzothiophene derivatives has surged due to their potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on Methyl 3-Chlorobenzobthiophene-2-carboxylate as a key building block for designing novel therapeutic molecules. Its unique structural features allow for further functionalization, enabling the creation of compounds with tailored properties for specific applications.

The synthesis of Methyl 3-Chlorobenzobthiophene-2-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is often sourced by pharmaceutical companies and research institutions for its role in high-throughput screening and medicinal chemistry projects.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for heterocyclic compounds like Methyl 3-Chlorobenzobthiophene-2-carboxylate. Green chemistry principles, such as using eco-friendly solvents and catalysts, are being integrated into its production to minimize environmental impact. This aligns with the global push toward green pharmaceuticals and sustainable chemical manufacturing.

Another area of interest is the compound’s potential in material science. Benzothiophene-based molecules are being investigated for their optoelectronic properties, which could lead to advancements in organic semiconductors and light-emitting diodes (OLEDs). The versatility of Methyl 3-Chlorobenzobthiophene-2-carboxylate makes it a candidate for such cutting-edge applications.

Frequently asked questions about Methyl 3-Chlorobenzobthiophene-2-carboxylate include its solubility, stability, and handling precautions. It is generally soluble in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), but its stability under various conditions should be verified experimentally. Proper storage in a cool, dry environment is recommended to maintain its integrity.

In conclusion, Methyl 3-Chlorobenzobthiophene-2-carboxylate (CAS No. 21211-07-4) is a compound of significant interest in both pharmaceutical and material science research. Its structural versatility and potential applications in drug discovery and green chemistry underscore its importance in modern scientific endeavors. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary challenges in chemistry and biotechnology.

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(CAS:21211-07-4)Methyl 3-Chlorobenzobthiophene-2-carboxylate
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